Cas no 2169260-38-0 (2-(difluoromethyl)cyclopropylmethanesulfonyl chloride)

• Product Name: 2-(difluoromethyl)cyclopropylmethanesulfonyl chloride
• CAS No: 2169260-38-0
• MF: C₅H₇ClF₂O₂S
• MW: 204.622686624527
• CID: 6084658
• PubChem ID: 165869768
• Update Time: 2025-05-21

2-(difluoromethyl)cyclopropylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)cyclopropylmethanesulfonyl chloride
• EN300-1695055
• rac-[(1R,2S)-2-(difluoromethyl)cyclopropyl]methanesulfonyl chloride, cis
• 2169260-38-0
• rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanesulfonyl chloride, trans
• [2-(difluoromethyl)cyclopropyl]methanesulfonyl chloride

• Inchi： 1S/C5H7ClF2O2S/c6-11(9,10)2-3-1-4(3)5(7)8/h3-5H,1-2H2
• InChI Key： WGAIHMKNANPNDK-UHFFFAOYSA-N
• SMILES： ClS(CC1CC1C(F)F)(=O)=O

Computed Properties

• Exact Mass: 203.9823347g/mol
• Monoisotopic Mass: 203.9823347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(difluoromethyl)cyclopropylmethanesulfonyl chloride

Recent Advances in the Application of 2-(Difluoromethyl)cyclopropylmethanesulfonyl Chloride (CAS: 2169260-38-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(difluoromethyl)cyclopropylmethanesulfonyl chloride (CAS: 2169260-38-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique difluoromethylcyclopropyl moiety, has demonstrated versatile applications in medicinal chemistry, particularly in the development of novel enzyme inhibitors and bioactive probes. Recent studies have highlighted its role as a key intermediate in the synthesis of potent covalent inhibitors targeting cysteine proteases and other nucleophilic residues in therapeutic proteins.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-(difluoromethyl)cyclopropylmethanesulfonyl chloride as a warhead in the design of irreversible inhibitors for SARS-CoV-2 main protease (Mpro). The researchers demonstrated that the compound's electrophilic sulfonyl chloride group effectively reacts with the catalytic cysteine residue (Cys145) of Mpro, forming a stable sulfonyl adduct. This interaction was confirmed through mass spectrometry and X-ray crystallography, revealing a unique binding mode facilitated by the steric and electronic properties of the difluoromethylcyclopropyl group.

In parallel developments, the compound has shown promise in targeted protein degradation strategies. A recent Nature Chemical Biology publication reported its incorporation into proteolysis-targeting chimeras (PROTACs) designed to selectively degrade oncogenic proteins. The difluoromethylcyclopropyl moiety was found to enhance membrane permeability and metabolic stability of the resulting degraders, addressing key challenges in PROTAC development. This application leverages both the reactivity of the sulfonyl chloride group and the favorable physicochemical properties imparted by the fluorinated cyclopropane ring.

From a synthetic chemistry perspective, advances in the preparation of 2-(difluoromethyl)cyclopropylmethanesulfonyl chloride have been reported in Organic Letters (2024). The improved synthetic route features a palladium-catalyzed cyclopropanation of allylic alcohols followed by a selective difluoromethylation and subsequent chlorosulfonylation. This three-step process achieves an overall yield of 58% with excellent purity (>99%), addressing previous challenges in scale-up production. The availability of this compound in multi-gram quantities has enabled broader exploration of its applications across multiple research groups.

Safety and handling considerations for 2-(difluoromethyl)cyclopropylmethanesulfonyl chloride have been detailed in recent chemical safety publications. While the compound exhibits greater stability compared to simpler sulfonyl chlorides, proper precautions including anhydrous conditions and cold storage (-20°C) are recommended. The difluoromethyl group has been shown to reduce the compound's reactivity toward atmospheric moisture while maintaining sufficient electrophilicity for targeted applications, representing an important balance between stability and reactivity for practical use.

Looking forward, the unique properties of 2-(difluoromethyl)cyclopropylmethanesulfonyl chloride position it as a valuable tool for chemical biology and drug discovery. Ongoing research is exploring its potential in developing covalent inhibitors for challenging targets such as KRAS G12C and BTK mutants. The compound's combination of selective reactivity, favorable pharmacokinetic properties, and synthetic accessibility suggests it will continue to play an important role in medicinal chemistry innovation in the coming years.